ethyl 2-{[6-(2-methylpropanamido)pyridazin-3-yl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[6-(2-methylpropanoylamino)pyridazin-3-yl]sulfanylacetate
• InChI: InChI=1S/C12H17N3O3S/c1-4-18-11(16)7-19-10-6-5-9(14-15-10)13-12(17)8(2)3/h5-6,8H,4,7H2,1-3H3,(H,13,14,17)
• InChI Key: OSQBGFFWABJFGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(C=C1)NC(=O)C(C)C
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

The compound “ethyl 2-{[6-(2-methylpropanamido)pyridazin-3-yl]sulfanyl}acetate” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and an acetate ester group. The presence of a sulfanyl group indicates that it contains a sulfur atom bonded to a hydrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, I can’t provide a detailed analysis.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyridazine derivatives have shown biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific data, I can’t provide detailed information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the biological activities associated with pyridazine derivatives, it could be interesting to explore its potential uses in medicinal chemistry.